Cas no 2137142-10-8 (tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate
• CAS No: 2137142-10-8
• MF: C₁₄H₁₇ClFNO₃
• MW: 301.74108672142
• CID: 5777109
• PubChem ID: 165500735
• Update Time: 2025-07-18

tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1163641
• tert-butyl N-[(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropyl]carbamate
• 2137142-10-8
• tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate

• Inchi： 1S/C14H17ClFNO3/c1-14(2,3)20-13(19)17-12(6-7-18)10-5-4-9(15)8-11(10)16/h4-5,7-8,12H,6H2,1-3H3,(H,17,19)/t12-/m1/s1
• InChI Key： LEWDAGXTMMYMFB-GFCCVEGCSA-N
• SMILES： ClC1C=CC(=C(C=1)F)[C@@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0880993g/mol
• Monoisotopic Mass: 301.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate

Introduction to Tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137142-10-8)

Tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate, with the CAS number 2137142-10-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and has been studied for its unique structural and functional properties.

The molecular structure of Tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate features a tert-butyl group, a carbamate moiety, and a chiral center at the 1-position, which contributes to its stereochemical complexity. The presence of a 4-chloro-2-fluorophenyl group adds further functional diversity, making it a valuable intermediate in the synthesis of more complex molecules. This structural arrangement not only influences its reactivity but also its potential biological activity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their role as pharmacophores in various therapeutic agents, including insecticides, herbicides, and pharmaceuticals. The specific configuration of Tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate makes it a promising candidate for further exploration in drug discovery.

One of the key areas where this compound has shown promise is in the development of central nervous system (CNS) drugs. The chiral center and the electron-withdrawing groups in the molecule contribute to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for designing drugs that can effectively treat neurological disorders without causing unwanted side effects. Recent studies have indicated that carbamate derivatives can modulate neurotransmitter systems, making them potential candidates for treating conditions such as depression, anxiety, and epilepsy.

Another area of interest is the use of Tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate in the synthesis of antiviral agents. The unique structural features of this compound allow it to interfere with viral replication mechanisms by inhibiting key enzymes involved in viral metabolism. Preliminary research suggests that derivatives of this compound may have efficacy against a range of viruses, including those responsible for influenza and hepatitis. This potential makes it an attractive candidate for further development into novel antiviral therapies.

The synthesis of Tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, is essential for achieving the desired stereochemical outcome. These synthetic strategies not only enhance the efficiency of production but also improve the overall quality of the final product.

In addition to its pharmaceutical applications, this compound has also been explored for its potential use in materials science. The unique electronic properties of its molecular structure make it a candidate for developing new types of organic semiconductors and conductive polymers. These materials could find applications in flexible electronics, solar cells, and other advanced technological devices.

The regulatory landscape for pharmaceutical compounds like Tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate is stringent, requiring thorough characterization and testing before they can be approved for clinical use. However, the growing body of research supporting its potential benefits suggests that it may soon be evaluated in clinical trials for various therapeutic indications. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of new treatments.

In conclusion, Tert-butyl N-(1R)-1-(4-chloro-2-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137142-10-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts aimed at treating neurological disorders, viral infections, and other diseases. As research continues to uncover new applications for this compound, it is likely to become an important tool in the development of next-generation therapeutics.